6-fluoro-N-(oxolan-3-yl)pyridine-3-carboxamide
Overview
Description
“6-fluoro-N-(oxolan-3-yl)pyridine-3-carboxamide” is a chemical compound with the molecular formula C10H11FN2O2 . It is a derivative of pyridine, which is a basic heterocyclic organic compound. Pyridine derivatives have been found to exhibit various biological activities .
Synthesis Analysis
The synthesis of N-substituted 6-fluoro-3- (piperidin-4-yl)-1,2-benzoxazole derivatives, which are structurally similar to the compound , has been described in the literature . The synthetic route involves the use of piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives . The target products were obtained with 55–92% yields in relatively short reaction times .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-fluoro-N-(oxolan-3-yl)pyridine-3-carboxamide involves the reaction of 6-fluoronicotinic acid with oxolane-3-carboxylic acid followed by coupling with ammonia to form the final product.", "Starting Materials": [ "6-fluoronicotinic acid", "oxolane-3-carboxylic acid", "ammonia" ], "Reaction": [ "Step 1: 6-fluoronicotinic acid is reacted with oxolane-3-carboxylic acid in the presence of a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole) to form the intermediate 6-fluoro-N-(oxolan-3-yl)nicotinamide.", "Step 2: The intermediate is then treated with ammonia in the presence of a base such as triethylamine to form the final product, 6-fluoro-N-(oxolan-3-yl)pyridine-3-carboxamide." ] } | |
CAS RN |
1525417-86-0 |
Product Name |
6-fluoro-N-(oxolan-3-yl)pyridine-3-carboxamide |
Molecular Formula |
C10H11FN2O2 |
Molecular Weight |
210.2 |
Purity |
95 |
Origin of Product |
United States |
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